Cas no 1481021-16-2 (3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid)
3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-[[2-(acetylamino)ethyl]thio]-2-methyl-
- 1481021-16-2
- AKOS014245847
- 3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid
- EN300-8104761
- 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid
-
- MDL: MFCD21109433
- Inchi: 1S/C8H15NO3S/c1-6(8(11)12)5-13-4-3-9-7(2)10/h6H,3-5H2,1-2H3,(H,9,10)(H,11,12)
- InChI Key: KSLKLVVTHBYDQZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)CSCCNC(C)=O
Computed Properties
- Exact Mass: 205.07726451g/mol
- Monoisotopic Mass: 205.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 91.7Ų
Experimental Properties
- Density: 1.169±0.06 g/cm3(Predicted)
- Boiling Point: 448.3±30.0 °C(Predicted)
- pka: 4.42±0.10(Predicted)
3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8104761-0.05g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 0.05g |
$455.0 | 2025-02-21 | |
| Enamine | EN300-8104761-0.1g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 0.1g |
$476.0 | 2025-02-21 | |
| Enamine | EN300-8104761-0.25g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 0.25g |
$498.0 | 2025-02-21 | |
| Enamine | EN300-8104761-0.5g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 0.5g |
$520.0 | 2025-02-21 | |
| Enamine | EN300-8104761-1.0g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 1.0g |
$541.0 | 2025-02-21 | |
| Enamine | EN300-8104761-2.5g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 2.5g |
$1063.0 | 2025-02-21 | |
| Enamine | EN300-8104761-5.0g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 5.0g |
$1572.0 | 2025-02-21 | |
| Enamine | EN300-8104761-10.0g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 95.0% | 10.0g |
$2331.0 | 2025-02-21 | |
| Enamine | EN300-8104761-1g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 1g |
$541.0 | 2023-09-02 | ||
| Enamine | EN300-8104761-5g |
3-[(2-acetamidoethyl)sulfanyl]-2-methylpropanoic acid |
1481021-16-2 | 5g |
$1572.0 | 2023-09-02 |
3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid
3-(2-Acetamidoethyl)sulfanyl-2-methylpropanoic Acid: An Emerging Compound in Medicinal Chemistry
3-(2-Acetamidoethyl)sulfanyl-2-methylpropanoic acid (CAS No. 1481021-16-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its sulfanyl and acetamido functional groups, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.
The chemical structure of 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid is composed of a sulfanyl group attached to a 2-acetamidoethyl moiety, with a methyl group on the propanoic acid chain. This intricate arrangement of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The sulfanyl group, in particular, is known for its ability to form disulfide bonds, which can play a role in various biological processes such as protein folding and redox signaling.
Recent studies have highlighted the potential of 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are key contributors to the formation of amyloid plaques in Alzheimer's patients.
In addition to its neuroprotective properties, 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid has also shown promise in cancer research. Studies conducted at the National Cancer Institute have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism by which it exerts its anti-cancer effects is thought to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways.
The pharmacokinetic properties of 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. Moreover, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent.
In terms of synthetic methods, 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid can be synthesized through a multi-step process involving the reaction of 3-mercapto-2-methylpropanoic acid with 2-aminoethanol followed by acetylation. This synthetic route has been optimized to achieve high yields and purity, facilitating large-scale production for clinical trials and commercial use.
The potential applications of 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid extend beyond neurodegenerative diseases and cancer. Ongoing research is exploring its efficacy in treating inflammatory conditions and metabolic disorders. For instance, preliminary studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.
In conclusion, 3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid (CAS No. 1481021-16-2) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs across various disease areas.
1481021-16-2 (3-(2-acetamidoethyl)sulfanyl-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)